2-Bromo-5-fluorophenyl chloroformate

• Molecular Formula: C7H3BrClFO2
• Molecular Weight: 253.45 g/mol
• IUPAC Name: (2-bromo-5-fluorophenyl) carbonochloridate
• InChI: InChI=1S/C7H3BrClFO2/c8-5-2-1-4(10)3-6(5)12-7(9)11/h1-3H
• InChI Key: XFTAFAXBWZOPCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)OC(=O)Cl)Br

Description

2-Bromo-5-fluorophenyl chloroformate is a halogenated aromatic chloroformate with the molecular formula C₇H₃BrFClO₂. It belongs to the class of chloroformates, which are highly reactive acylating agents widely used in organic synthesis, particularly for introducing carbonate or carbamate functionalities. The compound features a bromine atom at the 2-position and a fluorine atom at the 5-position on the phenyl ring, which confer unique electronic and steric properties. These substituents enhance its stability compared to aliphatic chloroformates and influence its reactivity in nucleophilic substitution and acylation reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-fluorophenyl chloroformate typically involves the reaction of 2-bromo-5-fluorophenol with phosgene. The reaction is carried out under controlled conditions to ensure the formation of the desired chloroformate ester. The general reaction scheme is as follows:

Starting Material: 2-Bromo-5-fluorophenol

Reagent: Phosgene (COCl2)

Solvent: Anhydrous conditions, typically using solvents like dichloromethane (DCM)

Reaction Conditions: The reaction is carried out at low temperatures (0-5°C) to control the exothermic nature of the reaction.

Industrial Production Methods

In an industrial setting, the production of 2-Bromo-5-fluorophenyl chloroformate follows similar synthetic routes but on a larger scale. The process involves the use of large reactors, precise temperature control, and efficient handling of phosgene, which is a toxic and hazardous reagent. The product is then purified using techniques such as distillation or recrystallization to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-fluorophenyl chloroformate undergoes various chemical reactions, including:

Nucleophilic Substitution: The chloroformate group (-COCl) is highly reactive towards nucleophiles, leading to the formation of carbamates, carbonates, and other derivatives.

Esterification: Reacts with alcohols to form esters.

Amidation: Reacts with amines to form amides.

Common Reagents and Conditions

Nucleophiles: Alcohols, amines, thiols

Solvents: Dichloromethane (DCM), tetrahydrofuran (THF)

Catalysts: Base catalysts like triethylamine (TEA) or pyridine

Major Products

Carbamates: Formed by reaction with amines

Esters: Formed by reaction with alcohols

Amides: Formed by reaction with amines

Scientific Research Applications

2-Bromo-5-fluorophenyl chloroformate is used in various scientific research applications, including:

Organic Synthesis:

Pharmaceutical Research: Used in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Material Science: Utilized in the preparation of polymers and advanced materials with specific functional properties.

Bioconjugation: Employed in the modification of biomolecules for research in biochemistry and molecular biology.

Mechanism of Action

The mechanism of action of 2-Bromo-5-fluorophenyl chloroformate involves the reactivity of the chloroformate group. The compound acts as an electrophile, reacting with nucleophiles to form various derivatives. The molecular targets and pathways involved depend on the specific nucleophile and the reaction conditions used.

Comparison with Similar Compounds

Comparison with Similar Chloroformate Compounds

Structural and Physical Properties

The table below compares key physical properties of 2-bromo-5-fluorophenyl chloroformate with structurally related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Solubility
2-Bromo-5-fluorophenyl chloroformate*	C₇H₃BrFClO₂	252.45	~200–220 (est.)	~1.6 (est.)	Organic solvents (e.g., THF, DCM)
Ethyl chloroformate	C₃H₅ClO₂	108.52	95	1.14	Soluble in acetone, THF, ether
Benzyl chloroformate	C₈H₇ClO₂	170.59	230–235	1.22	Soluble in organic solvents
Phenyl chloroformate	C₇H₅ClO₂	156.57	197	1.31	Soluble in benzene, ether

*Estimated values based on structural analogs.

Key Observations :

• Molecular Weight and Boiling Point : The bromine and fluorine substituents in 2-bromo-5-fluorophenyl chloroformate increase its molecular weight and boiling point compared to simpler aliphatic chloroformates like ethyl chloroformate. Its boiling point is comparable to benzyl and phenyl derivatives due to aromatic stabilization .
• Density : Higher density than aliphatic analogs, consistent with halogen substitution .

Chemical Reactivity

Chloroformates react via nucleophilic acyl substitution. Substituents on the aromatic ring modulate reactivity:

Compound	Hydrolysis Rate	Reactivity with Amines	Stability Toward Moisture
2-Bromo-5-fluorophenyl chloroformate*	Moderate	High	Moderate
Ethyl chloroformate	Rapid	Very high	Low (hydrolyzes rapidly)
Benzyl chloroformate	Slow	Moderate	High
Phenyl chloroformate	Moderate	High	Moderate

*Inferred from electronic effects: Bromine (electron-withdrawing) and fluorine (moderate electron-withdrawing) reduce electron density at the carbonyl carbon, slowing hydrolysis compared to aliphatic chloroformates but maintaining reactivity with nucleophiles like amines.

Mechanistic Insights :

• Hydrolysis : Aromatic chloroformates hydrolyze slower than aliphatic ones due to reduced electrophilicity at the carbonyl carbon. Ethyl chloroformate hydrolyzes within minutes in water, while benzyl and phenyl derivatives require hours .
• Acylation : 2-Bromo-5-fluorophenyl chloroformate is expected to exhibit higher selectivity in reactions due to steric hindrance from the bromine atom.